4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: 4-(cyclopropanecarbonylamino)-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C16H20N2O3/c19-15(17-10-14-2-1-9-21-14)11-5-7-13(8-6-11)18-16(20)12-3-4-12/h5-8,12,14H,1-4,9-10H2,(H,17,19)(H,18,20)
• InChI Key: JWKGCMLZNAIFGZ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC=C(C=C2)NC(=O)C3CC3

Description

4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDAC activity, 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
In addition to its anticancer properties, 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been shown to have other biochemical and physiological effects. It has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective properties and can prevent the death of neurons in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments include its potential therapeutic applications and its ability to inhibit HDAC activity. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One potential direction is the development of new HDAC inhibitors based on the structure of this compound. Another direction is the study of this compound's potential use in the treatment of other diseases, such as inflammatory diseases and autoimmune diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials.
In conclusion, 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action and physiological effects, and there are several future directions for its study.

Synthesis Methods

The synthesis of 4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-aminobenzamide with cyclopropylcarbonyl chloride in the presence of a base. The resulting product is then reacted with tetrahydro-2-furanylmethylamine to yield the final compound.

Scientific Research Applications

4-[(cyclopropylcarbonyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties and has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer.